Cas no 87339-74-0 (9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-)

• Product Name: 9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-
• CAS No: 87339-74-0
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 1875594
• PubChem ID: 5316798
• Update Time: 2025-04-21

9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3-dihydroxy-2-methoxy-
• 1,3-dihydroxy-2-methoxyxanthen-9-one
• 1,3-dihydroxy-2-methoxy-xanthen-9-one
• 6,8-Dihydroxy-7-methoxyxanthone
• BDBM50549274
• 87339-74-0
• CHEMBL3093489
• DTXSID10415707
• 1,3-Dihydroxy-2-methoxy xanthone
• CS-1050896
• HY-N12786
• G89206
• 1,3-dihydroxy-2-methoxyxanthone

• Inchi： 1S/C14H10O5/c1-18-14-8(15)6-10-11(13(14)17)12(16)7-4-2-3-5-9(7)19-10/h2-6,15,17H,1H3
• InChI Key： PVNLFOMDIZUYGA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C(=C(C(=CC1=2)O)OC)O)=O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones